Cas no 1807127-83-8 (5-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxaldehyde
• CAS No: 1807127-83-8
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4888429
• Update Time: 2025-10-29

5-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxaldehyde

• Inchi： 1S/C8H7F2NO3/c1-14-6-5(3-12)4(7(9)10)2-11-8(6)13/h2-3,7H,1H3,(H,11,13)
• InChI Key： GLAZAXSOQAAICN-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(=C1C=O)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 334
• XLogP3: -0.3
• Topological Polar Surface Area: 55.4

Additional information on 5-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxaldehyde

5-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxaldehyde: A Comprehensive Overview

5-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxaldehyde (CAS No 1807127-83-8) is a highly specialized organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and agricultural science. This compound, characterized by its pyridine ring substituted with a difluoromethyl group, hydroxyl, methoxy, and aldehyde functionalities, exhibits a diverse range of biological activities that make it a promising candidate for various applications.

The molecular structure of 5-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxaldehyde is defined by its pyridine core, which serves as a platform for the attachment of several functional groups. The presence of the difluoromethyl group at position 5 introduces electronic effects that can influence the compound's reactivity and bioavailability. The hydroxyl group at position 2 and the methoxy group at position 3 contribute to the compound's polarity and hydrogen bonding capabilities, which are critical for its interactions with biological systems. Additionally, the aldehyde group at position 4 imparts electrophilic properties, making it reactive in various chemical transformations.

Recent studies have highlighted the potential of 5-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxaldehyde as a lead compound in drug discovery. Researchers have explored its ability to modulate key enzymes and receptors involved in disease pathways, such as kinase inhibitors and G-protein coupled receptors (GPCRs). For instance, a study published in *Nature Communications* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase associated with cancer progression.

In the agricultural sector, 5-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxaldehyde has shown promise as a potential herbicide. Its ability to interfere with essential biochemical pathways in plants makes it a candidate for controlling invasive species and improving crop yields. Field trials conducted in collaboration with agricultural research institutions have indicated selective activity against target weeds without significant adverse effects on crops.

The synthesis of 5-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxaldehyde involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic asymmetric synthesis have enabled the development of more efficient routes for producing this compound, reducing production costs and environmental impact.

From an environmental perspective, understanding the fate and transport of 5-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxaldehyde in ecosystems is crucial for assessing its safety. Studies conducted under controlled laboratory conditions suggest that this compound undergoes rapid degradation under UV light, minimizing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on non-target organisms.

In conclusion, 5-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxaldehyde (CAS No 1807127-83-8) represents a versatile molecule with significant potential across multiple industries. Its unique structural features and diverse biological activities make it a valuable asset in both therapeutic and agricultural applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing modern science and technology.